Cas no 62621-11-8 (Benzoic acid, 2-methyl-4-nitro-, 1-methylethyl ester)

Benzoic acid, 2-methyl-4-nitro-, 1-methylethyl ester structure
62621-11-8 structure
Product Name:Benzoic acid, 2-methyl-4-nitro-, 1-methylethyl ester
CAS No:62621-11-8
MF:C11H13NO4
MW:223.225223302841
CID:437701
PubChem ID:62738059
Update Time:2025-04-19

Benzoic acid, 2-methyl-4-nitro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-methyl-4-nitro-, 1-methylethyl ester
    • propan-2-yl 2-methyl-4-nitrobenzoate
    • DTXSID20734456
    • 62621-11-8
    • AKOS012031243
    • Inchi: 1S/C11H13NO4/c1-7(2)16-11(13)10-5-4-9(12(14)15)6-8(10)3/h4-7H,1-3H3
    • InChI Key: HVAVFDHRABCTLW-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1C)[N+](=O)[O-])=O)C(C)C

Computed Properties

  • Exact Mass: 223.08449
  • Monoisotopic Mass: 223.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44
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